Cas no 287963-33-1 (2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid)

• Product Name: 2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid
• CAS No: 287963-33-1
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5654253
• PubChem ID: 165915174
• Update Time: 2025-06-13

2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(1-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid
• EN300-28282015
• 287963-33-1
• 2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid

• Inchi： 1S/C13H15NO5/c1-3-6-19-13(18)14-8(2)9-4-5-11(15)10(7-9)12(16)17/h3-5,7-8,15H,1,6H2,2H3,(H,14,18)(H,16,17)
• InChI Key： QWAORVDHCLOWDT-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C)C1C=CC(=C(C(=O)O)C=1)O)=O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid

Research Briefing on 2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid (CAS: 287963-33-1)

In recent years, the compound 2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid (CAS: 287963-33-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and antimicrobial agents. The presence of both hydroxybenzoic acid and prop-2-en-1-yloxycarbonylamino functional groups contributes to its versatile reactivity and biological activity, making it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial properties of 287963-33-1. The research team synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that the parent compound exhibited moderate activity against Gram-positive bacteria, while certain derivatives showed enhanced potency against both Gram-positive and Gram-negative pathogens. These findings highlight the potential for structural optimization to improve antimicrobial efficacy.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to produce 2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid. A 2023 paper in Organic Process Research & Development described a scalable, green chemistry approach that reduces the number of synthetic steps and minimizes the use of hazardous reagents. This advancement is particularly important for facilitating future preclinical and clinical studies by ensuring a reliable supply of the compound.

Looking forward, researchers are investigating the potential of 287963-33-1 in targeted drug delivery systems. Preliminary studies suggest that the allyloxycarbonylamino group could serve as a versatile handle for conjugation with various drug carriers, such as nanoparticles or antibody-drug conjugates. This approach may enable more precise delivery of therapeutic agents while minimizing off-target effects, opening new avenues for personalized medicine applications.

In conclusion, 2-hydroxy-5-(1-{(prop-2-en-1-yloxy)carbonylamino}ethyl)benzoic acid represents a promising chemical entity with diverse therapeutic potential. The recent research highlights its applications in inflammation, infection, and drug delivery, while also addressing synthetic challenges. As investigations continue, this compound may emerge as a valuable tool in the development of next-generation pharmaceuticals, warranting further exploration of its pharmacological properties and clinical potential.